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Compound of Interest

Compound Name: SB 258719 hydrochloride

Cat. No.: B560243 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for inducing hypothermia in a mouse model

using the 5-HT7 receptor agonist, 5-carboxamidotryptamine (5-CT), and subsequently

reversing this effect with the selective 5-HT7 receptor antagonist, SB 258719. This protocol is

intended for researchers investigating the role of the 5-HT7 receptor in thermoregulation and

for the preclinical evaluation of compounds targeting this receptor.

Data Presentation
The following tables summarize the quantitative data for the compounds and experimental

parameters used in this protocol.

Table 1: Compound Information
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Compound
IUPAC
Name

Molecular
Formula

Molar Mass
( g/mol )

Receptor
Target

Action

5-CT

3-(2-

aminoethyl)-1

H-indole-5-

carboxamide

C11H13N3O 203.24 5-HT7, 5-HT1 Agonist

SB 258719

(R)-3,N-

Dimethyl-N-

[1-methyl-3-

(4-

methylpiperidi

n-1-

yl)propyl]ben

zenesulfona

mide

C20H34N2O

2S
382.57 5-HT7 Antagonist

Table 2: Dosing and Administration

Compound Animal Model
Dosage Range
(mg/kg)

Route of
Administration

Vehicle

5-CT Mouse 0.1 - 1
Intraperitoneal

(i.p.)
Saline

SB 258719 Mouse 5 - 20
Intraperitoneal

(i.p.)
Saline

Experimental Protocols
This section outlines the detailed methodologies for the key experiments.

Protocol 1: Preparation of Dosing Solutions
5-CT Solution:
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Calculate the required amount of 5-CT based on the desired dose and the number of

animals.

Weigh the calculated amount of 5-CT powder and dissolve it in sterile 0.9% saline to the

final desired concentration.

Ensure the solution is thoroughly mixed and fully dissolved before administration. Prepare

fresh on the day of the experiment.

SB 258719 Solution:

Calculate the required amount of SB 258719 based on the desired dose and the number

of animals.

Weigh the calculated amount of SB 258719 powder and dissolve it in sterile 0.9% saline to

the final desired concentration.

The solution may require gentle warming and vortexing to achieve complete dissolution.

Prepare fresh on the day of the experiment.

Protocol 2: Animal Handling and Acclimatization
Animals: Use adult male mice (e.g., C57BL/6 strain) weighing 20-25 g.

Housing: House the animals in a temperature-controlled room (22 ± 2°C) with a 12-hour

light/dark cycle. Provide ad libitum access to food and water.

Acclimatization: Allow the animals to acclimatize to the housing conditions for at least one

week before the experiment.

Handling: Handle the mice gently and frequently for several days leading up to the

experiment to minimize stress-induced hyperthermia.

Protocol 3: Induction and Reversal of Hypothermia
Baseline Temperature Measurement:

Gently restrain the mouse.
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Lubricate a rectal thermometer probe (with a diameter of approximately 1.5-2 mm) with a

non-irritating lubricant.

Insert the probe into the rectum to a consistent depth of 2 cm to ensure accurate core

body temperature readings.

Record the temperature once the reading has stabilized. This is the baseline temperature

(T0).

Induction of Hypothermia:

Administer 5-CT (0.1 - 1 mg/kg, i.p.) to the mouse.

Monitor and record the rectal temperature every 15 minutes for at least 60 minutes or until

a stable hypothermic state is achieved (typically a drop of 1-2°C from baseline).

Reversal of Hypothermia:

Once hypothermia is established, administer SB 258719 (5 - 20 mg/kg, i.p.).

Continue to monitor and record the rectal temperature every 15 minutes for at least 90

minutes post-SB 258719 administration to observe the reversal of the hypothermic effect.

Control Groups:

Include a vehicle control group that receives saline instead of 5-CT and SB 258719.

Include a 5-CT + vehicle control group to observe the full duration of 5-CT induced

hypothermia without intervention.

Include a vehicle + SB 258719 control group to ensure the antagonist alone does not

affect body temperature.

Visualizations
Signaling Pathway
The activation of the 5-HT7 receptor by an agonist like 5-CT initiates a Gs-protein coupled

signaling cascade. This leads to the activation of adenylyl cyclase, which in turn increases the
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intracellular concentration of cyclic AMP (cAMP). Elevated cAMP levels activate Protein Kinase

A (PKA), which is thought to modulate downstream effectors in the hypothalamus, ultimately

leading to a decrease in body temperature.[1][2] SB 258719 acts as an antagonist, blocking the

initial binding of 5-CT to the 5-HT7 receptor and thereby preventing this signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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